Cas no 117258-15-8 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-pyridinyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-pyridinyl)-
• CAS No: 117258-15-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 172386
• PubChem ID: 3088268
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(4-pyridinyl)-
• 4-methyl-3-pyridin-4-yl-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 4-methyl-5-(4-pyridinyl)-
• 4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ol
• MFCD01678279
• 117258-15-8
• DTXSID50151733
• EN300-6735030
• BRN 4182475
• SY310280
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(4-pyridinyl)-
• KTBUBABVOMZUEU-UHFFFAOYSA-N
• 2,4-Dihydro-4-methyl-5-(4-pyridinyl)-3H-1,2,4-triazol-3-one
• 4-Methyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL9119099
• 4-methyl-3-(pyridin-4-yl)-4,5-dihydro-1h-1,2,4-triazol-5-one
• 4-Methyl-3-(4-pyridyl)-1H-1,2,4-triazol-5(4H)-one
• CHEMBL96819

• Inchi： 1S/C8H8N4O/c1-12-7(10-11-8(12)13)6-2-4-9-5-3-6/h2-5H,1H3,(H,11,13)
• InChI Key： KTBUBABVOMZUEU-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CN=CC=2)N1C

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones